Cas no 1936217-86-5 (2-(hydroxymethyl)-7-oxabicyclo2.2.1heptane-2-carbaldehyde)

• Product Name: 2-(hydroxymethyl)-7-oxabicyclo2.2.1heptane-2-carbaldehyde
• CAS No: 1936217-86-5
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 6411671
• PubChem ID: 131167575
• Update Time: 2025-05-25

2-(hydroxymethyl)-7-oxabicyclo2.2.1heptane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(hydroxymethyl)-7-oxabicyclo2.2.1heptane-2-carbaldehyde
• 1936217-86-5
• 2-(hydroxymethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde
• EN300-1621587

• Inchi： 1S/C8H12O3/c9-4-8(5-10)3-6-1-2-7(8)11-6/h4,6-7,10H,1-3,5H2
• InChI Key： FIIUUSWTWPWAPC-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(C=O)(CO)C2

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(hydroxymethyl)-7-oxabicyclo2.2.1heptane-2-carbaldehyde

2-(Hydroxymethyl)-7-Oxabicyclo[2.2.1]Heptane-2-Carbaldehyde

The compound 2-(hydroxymethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde (CAS No: 1936217-86-5) is a bicyclic aldehyde derivative with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of bicyclic aldehydes, which are known for their versatile applications in drug design and advanced material synthesis.

Structure and Properties: The molecule features a bicyclo[2.2.1]heptane framework, which is a rigid and stable structure due to its bridgehead configuration. The presence of an oxabicyclo group introduces additional electronic complexity, making it a valuable substrate for further functionalization. The aldehyde group at the 2-position plays a critical role in determining the compound's reactivity and selectivity in various chemical reactions.

Synthesis and Characterization: Recent studies have focused on the development of efficient synthetic routes for bicyclic aldehyde derivatives like this compound. One notable approach involves the use of ring-closing metathesis, which allows for the construction of the bicyclic framework with high precision. Advanced characterization techniques, such as NMR spectroscopy and X-ray crystallography, have been employed to confirm the stereochemistry and molecular geometry of this compound.

Applications in Drug Design: The unique structural features of 2-(hydroxymethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde make it an attractive candidate for drug design. Its rigid bicyclic structure provides an ideal platform for exploring new drug candidates with improved bioavailability and efficacy. Recent research has highlighted its potential as a lead compound in the development of anti-inflammatory agents and anticancer drugs.

Materials Science Applications: Beyond pharmacology, this compound has found applications in materials science, particularly in the synthesis of advanced polymers and nanomaterials. Its aldehyde functionality enables cross-linking reactions, which are essential for creating high-performance materials with tailored mechanical properties.

Environmental Impact: As industries increasingly prioritize sustainability, researchers are exploring the environmental impact of compounds like bicyclic aldehydes. Studies have shown that this compound exhibits low toxicity to aquatic organisms under controlled conditions, making it a safer alternative for certain industrial applications.

In conclusion, CAS No: 1936217-86-5, or 2-(hydroxymethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde, stands out as a versatile compound with promising applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in future innovations in organic chemistry and beyond.